Cas no 2171786-36-8 (tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

• Product Name: tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• CAS No: 2171786-36-8
• MF: C₁₅H₂₃N₃O₃S
• MW: 325.426422357559
• CID: 6189904
• PubChem ID: 165602943
• Update Time: 2025-06-22

tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• EN300-1640661
• 2171786-36-8
• tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C15H23N3O3S/c1-14(2,3)21-13(19)18-6-4-15(10-18)12(16-5-7-20-15)11-8-17-22-9-11/h8-9,12,16H,4-7,10H2,1-3H3
• InChI Key： JYIOQXRNBWNGNA-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1C2(CN(C(=O)OC(C)(C)C)CC2)OCCN1

Computed Properties

• Exact Mass: 325.14601278g/mol
• Monoisotopic Mass: 325.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.9Ų

Additional information on tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Introduction to Tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate (CAS No. 2171786-36-8)

Tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate, identified by its CAS number 2171786-36-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic derivative features a unique combination of heterocyclic moieties, including a thiazole ring and an oxygenated spiro structure, which contribute to its distinctive chemical properties and potential biological activities.

The molecular framework of this compound is characterized by a spirocyclic core, consisting of a spiro4.5decane system linked to a 1,2-thiazole moiety at the 10-position and an ester functionality at the 2-position. The presence of an oxygen atom within the spiro ring introduces additional conformational flexibility, which may influence both its solubility and interactions with biological targets. The tert-butyl group at the carboxylate position enhances lipophilicity, potentially facilitating membrane permeability and improving bioavailability in pharmacological applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of such complex molecules with high precision. Studies suggest that the thiazole ring and the oxygenated spiro structure may engage in specific interactions with biological receptors or enzymes, making this compound a promising candidate for drug discovery. The spirocyclic scaffold, in particular, has been associated with enhanced metabolic stability and reduced susceptibility to enzymatic degradation, which are critical factors in the development of long-acting pharmaceuticals.

In the realm of medicinal chemistry, derivatives of spirocyclic compounds have shown remarkable potential in modulating various biological pathways. The incorporation of heterocyclic systems like thiazole into drug candidates often enhances their pharmacological profile by improving binding affinity and selectivity. For instance, thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif present in Tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate aligns with these characteristics, suggesting potential therapeutic applications in multiple disease areas.

The ester functionality at the 2-position of the molecule not only contributes to its solubility profile but also serves as a versatile handle for further chemical modifications. This allows for the synthesis of analogs with tailored pharmacokinetic properties or enhanced target specificity. For example, conjugation with targeting ligands or bioconjugation strategies could expand its utility in targeted drug delivery systems or imaging probes.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. High-throughput screening (HTS) and virtual screening (VS) techniques have been instrumental in identifying novel lead compounds with desirable pharmacological properties. The unique structural features of Tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate make it an attractive candidate for these approaches. Its rigid spirocore and functionalized heterocycles provide multiple interaction points with biological targets, increasing the likelihood of discovering compounds with high efficacy.

Moreover, green chemistry principles are gaining traction in pharmaceutical research, driving the development of synthetic routes that minimize environmental impact while maintaining high yields and purity standards. The synthesis of this compound exemplifies such efforts by leveraging efficient catalytic methods and sustainable solvents. These approaches not only reduce waste but also enhance scalability for industrial production.

The role of computational tools in predicting biological activity cannot be overstated. Molecular dynamics (MD) simulations and quantum mechanical calculations have been employed to elucidate the conformational dynamics and electronic properties of this molecule. Such insights are crucial for optimizing its pharmacophore and improving its overall drug-likeness profile. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce reliance on trial-and-error experimentation.

In conclusion,Tert-butyl 10-(1,2-thiazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups—spanning a spirocyclic core,thiazole moiety,oxygenated ring, and ester functionality—makes it a versatile scaffold for drug discovery efforts targeting various therapeutic areas. As research continues to evolve towards more sophisticated synthetic methodologies and computational approaches,this compound will undoubtedly remain a subject of interest for medicinal chemists seeking novel bioactive molecules.